Cas no 1427460-72-7 (4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide)

• Product Name: 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide
• CAS No: 1427460-72-7
• MF: C₁₂H₈ClF₃N₂O₃S
• MW: 352.716731071472
• MDL: MFCD21602383
• CID: 4699767
• Update Time: 2025-06-11

4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzene-1-sulfonamide
• PC300542
• 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide

• MDL： MFCD21602383
• Inchi： 1S/C12H8ClF3N2O3S/c13-10-5-7(12(14,15)16)6-18-11(10)21-8-1-3-9(4-2-8)22(17,19)20/h1-6H,(H2,17,19,20)
• InChI Key： BXVZALOFQAXATC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• Topological Polar Surface Area: 90.7

Additional information on 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide

Comprehensive Overview of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide (CAS No. 1427460-72-7)

The compound 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide (CAS No. 1427460-72-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with chloro and trifluoromethyl groups, as well as a benzenesulfonamide moiety, makes it a versatile intermediate for developing novel bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide, as its CF3 group contributes to improved pharmacokinetic properties. The compound's sulfonamide functionality further expands its utility, enabling interactions with biological targets such as carbonic anhydrases and tyrosine kinases. Such characteristics make it a valuable candidate for optimizing lead compounds in medicinal chemistry.

From an industrial perspective, CAS No. 1427460-72-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, addressing environmental concerns while maintaining high yields. This aligns with the broader shift toward eco-friendly manufacturing practices, a topic frequently searched by professionals in the field. Additionally, the compound's role in crop protection formulations has been explored, leveraging its heterocyclic backbone to design next-generation pesticides with reduced ecological impact.

The analytical characterization of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for ensuring purity and elucidating structure-activity relationships (SAR). Recent publications highlight its crystalline properties, which facilitate formulation development—a key consideration for pharmaceutical applications. Questions about its solubility and stability under varying pH conditions are common among researchers, reflecting the need for detailed physicochemical profiling.

Emerging trends in AI-driven drug discovery have also brought attention to compounds like 1427460-72-7. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of therapeutic candidates. This intersection of computational chemistry and experimental validation is a hot topic in scientific forums and search queries. Furthermore, patents involving derivatives of this compound suggest its potential in treating autoimmune diseases and cancer, though further clinical validation is required.

In summary, 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzenesulfonamide represents a convergence of innovation in synthetic chemistry, drug development, and environmental sustainability. Its multifaceted applications and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial workflows.